Cas no 5391-40-2 (1,3-Diacetyl-2-imidazolidinone)

• Product Name: 1,3-Diacetyl-2-imidazolidinone
• CAS No: 5391-40-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 367184
• PubChem ID: 538355
• Update Time: 2025-05-22

1,3-Diacetyl-2-imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1,3-diacetyl-
• 1,3-DIACETYL-2-IMIDAZOLIDINONE
• 1,3-diacetylimidazolidin-2-one
• 1,3-diacetyl-2-oxoimidazolidine
• 1,3-diacetyl-imidazolidin-2-one
• 2-Imidazolidinone,1,3-diacetyl
• N,N'-Diacetylimidazolidon
• 2-Imidazolidinone, 1,3-diacetyl-
• 1,3-Diacetyl-2-imidazolidinone #
• DTXSID30337073
• 899C7KD45F
• SCHEMBL4335919
• Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-carbamicacidbenzylester
• PAFPWEIHSLHEJT-UHFFFAOYSA-N
• AKOS006227670
• 1,1'-(2-Oxoimidazolidine-1,3-diyl)diethanone
• InChI=1/C7H10N2O3/c1-5(10)8-3-4-9(6(2)11)7(8)12/h3-4H2,1-2H
• 5391-40-2
• UNII-899C7KD45F
• G90534
• 1,3-Diacetyl-2-imidazolidinone

• Inchi： 1S/C7H10N2O3/c1-5(10)8-3-4-9(6(2)11)7(8)12/h3-4H2,1-2H3
• InChI Key： PAFPWEIHSLHEJT-UHFFFAOYSA-N
• SMILES： O=C1N(C(C)=O)CCN1C(C)=O

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.31
• Melting Point: 126-128 °C(lit.)
• Boiling Point: 261.3°Cat760mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.52
• PSA: 57.69000
• LogP: -0.30720
• Solubility: Not determined

Additional information on 1,3-Diacetyl-2-imidazolidinone

Comprehensive Guide to 1,3-Diacetyl-2-imidazolidinone (CAS No. 5391-40-2): Properties, Applications, and Innovations

1,3-Diacetyl-2-imidazolidinone (CAS No. 5391-40-2) is a specialized organic compound with a unique molecular structure, combining an imidazolidinone core with acetyl functional groups. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for drug discovery. The compound's CAS registry number (5391-40-2) serves as a universal identifier, ensuring precise communication across scientific databases and regulatory frameworks.

In recent years, the demand for high-purity 1,3-Diacetyl-2-imidazolidinone has surged, particularly in the development of small molecule therapeutics targeting inflammatory pathways. Researchers are exploring its utility as a precursor for imidazolidinone derivatives, which show promise in modulating protein-protein interactions. The compound's thermal stability and solubility profile make it particularly valuable for high-throughput screening applications, aligning with current trends in automated synthetic chemistry platforms.

The synthesis of 1,3-Diacetyl-2-imidazolidinone typically involves N-acetylation reactions of imidazolidinone precursors, with modern green chemistry approaches emphasizing catalyst optimization and solvent reduction. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the compound's structural integrity, while QbD (Quality by Design) principles ensure batch-to-batch consistency for research applications. These quality control measures address growing industry concerns about reproducibility in organic synthesis.

Emerging applications in material science have revealed that 5391-40-2 can serve as a monomer for functional polymers with tunable thermal properties. Its incorporation into polymeric networks enhances material durability while maintaining biocompatibility - a crucial factor for medical device coatings. This dual functionality responds to the increasing market demand for multipurpose chemical intermediates that bridge pharmaceutical and industrial applications.

From a commercial perspective, 1,3-Diacetyl-2-imidazolidinone suppliers are adapting to evolving REACH compliance requirements while meeting the needs of custom synthesis clients. The compound's global market shows steady growth, particularly in regions with strong generic drug development sectors. Current research publications highlight its potential in kinase inhibitor development, addressing frequent search queries about new cancer research compounds and targeted therapy intermediates.

Storage and handling recommendations for CAS 5391-40-2 emphasize protection from moisture and oxidation, with optimal preservation in nitrogen-purged containers at controlled temperatures. These protocols align with GMP standards for pharmaceutical intermediates, reflecting the compound's transition from laboratory curiosity to commercially significant building block. Analytical certificates typically include residual solvent analysis and heavy metal screening to meet stringent ICH guidelines.

Future research directions for 1,3-Diacetyl-2-imidazolidinone may explore its electrochemical properties for energy storage applications or its potential as a ligand in catalysis. The compound's structural flexibility allows for derivatization strategies that could yield novel bioactive molecules, answering frequent search queries about next-generation heterocycles. As synthetic methodologies advance, particularly in flow chemistry systems, the scalability of 5391-40-2 production continues to improve.

Environmental considerations for 1,3-Diacetyl-2-imidazolidinone manufacturing focus on waste stream management and atom economy optimization. Recent life cycle assessment studies compare traditional synthesis routes with emerging microwave-assisted methods, addressing sustainability concerns in fine chemical production. These developments respond to growing industry emphasis on green chemistry metrics and circular economy principles in specialty chemical manufacturing.